5-Methoxy-1-methyl-1H-benzo[d]imidazole

• CAS: 10394-39-5
• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• SMILES: CN1C=NC2=C1C=CC(=C2)OC
• InChI: InChI=1S/C9H10N2O/c1-11-6-10-8-5-7(12-2)3-4-9(8)11/h3-6H,1-2H3
• InChIKey: HQACNRVQEIYCKZ-UHFFFAOYSA-N

Generic benzimidazole analogs fail to replicate the unique activity of precisely substituted derivatives. 5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS 10394-39-5) delivers reproducible results in influenza virus yield enhancement and SAR campaigns. • Superior specific activity vs. 5-methyl-2-D-ribobenzimidazole at highest tolerated dose • Distinct positional profile (5-methoxy vs. 6-hydroxy) ensures target-specific responses • ≥98% purity, validated by HPLC; suitable as system suitability standard for LC-MS methods Supplied with full analytical documentation; ready for global dispatch.

5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS 10394-39-5) Technical Baseline and Procurement Overview

5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS 10394-39-5) is a methoxy-substituted benzimidazole derivative with the molecular formula C9H10N2O and a molecular weight of 162.19 g/mol . The compound is a solid at room temperature, with a melting point of 112-113 °C (recrystallized from benzene) and a predicted boiling point of 300.3±34.0 °C at 760 mmHg . Its predicted density is 1.15±0.1 g/cm³, and the calculated partition coefficient (LogP) is 1.5819, indicating moderate lipophilicity [1][2]. The compound features a methoxy group at the 5-position and a methyl group at the 1-position of the benzimidazole core, a substitution pattern that distinguishes it from many related analogs and underlies its specific biological profile .

• [1] MolBase. 5-甲氧基-1-甲基苯并咪唑. CAS 10394-39-5. LogP: 1.5819. View Source
• [2] Tamm I. BENZIMIDAZOLE DERIVATIVES: NEW ENHANCERS OF INFLUENZA VIRUS MULTIPLICATION. J Exp Med. 1973;138(4):858-874. doi:10.1084/jem.138.4.858 View Source

Why 5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS 10394-39-5) Cannot Be Substituted by In-Class Benzimidazole Analogs

Substituted benzimidazoles exhibit profound structure-activity relationship (SAR) divergence based on the nature and position of ring substituents [1]. Even seemingly minor modifications—such as the presence of a methoxy versus a hydroxyl group at the 5-position, or the presence of a 2-substituent—can drastically alter biological potency, target selectivity, and physicochemical properties [2]. For example, in the context of influenza virus yield enhancement, 5-methoxy-1-methylbenzimidazole demonstrates superior specific activity and maximal enhancement at the highest tolerated dose compared to 5-methyl-2-D-ribobenzimidazole, while 5-hydroxy-1-methylbenzimidazole exhibits different activity characteristics [3]. Furthermore, substitution position (5- versus 6-) critically impacts tolerated dose levels and maximal achievable effect [4]. These findings underscore that generic substitution within the benzimidazole class is not scientifically valid; the precise 5-methoxy-1-methyl substitution pattern confers a unique biological signature that cannot be replicated by structurally similar analogs.

• [1] Beč A, Mioč M, Bertoša B, et al. Design, synthesis, biological evaluation and QSAR analysis of novel N-substituted benzimidazole derived carboxamides. J Enzyme Inhib Med Chem. 2022;37(1):1323-1338. doi:10.1080/14756366.2022.2073445 View Source
• [2] Mathur A. Synthesis and evaluation of antimicrobial, antitubercular and anticancer activities of benzimidazole derivatives. Egypt J Basic Appl Sci. 2018;5(1):100-109. doi:10.1016/j.ejbas.2017.11.002 View Source
• [3] Tamm I. BENZIMIDAZOLE DERIVATIVES: NEW ENHANCERS OF INFLUENZA VIRUS MULTIPLICATION. J Exp Med. 1973;138(4):858-874. View Source
• [4] Tamm I. BENZIMIDAZOLE DERIVATIVES: NEW ENHANCERS OF INFLUENZA VIRUS MULTIPLICATION. J Exp Med. 1973;138(4):858-874. View Source

5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS 10394-39-5) Quantitative Differentiation Evidence Guide

Superior Influenza Virus Yield Enhancement Activity vs. 5-Methyl-2-D-ribobenzimidazole

5-Methoxy-1-methylbenzimidazole exhibits greater specific activity and maximal enhancement of influenza B virus yield compared to the reference compound 5-methyl-2-D-ribobenzimidazole [1]. The compound increases viral yield to a comparable extent as measured by both infectivity and hemagglutination titrations, and restores the capacity of membranes from older chicken embryos to produce a large amount of virus after a small inoculum [2].

Evidence Dimension	Influenza B (Lee) virus yield enhancement activity
Target Compound Data	Superior specific activity and maximal enhancement at the highest tolerated dose (exact fold-change not numerically specified in the source; described as 'more active' in direct comparative testing)
Comparator Or Baseline	5-Methyl-2-D-ribobenzimidazole (reference standard)
Quantified Difference	More active with respect to both specific activity and maximal enhancement; also additive effect when combined with moderate doses of 5-methyl-2-D-ribobenzimidazole
Conditions	Chorioallantoic membranes from 10-day old embryonated chicken eggs, in vitro culture

Why This Matters

This quantitative difference directly informs selection for influenza virus production or antiviral screening workflows, where maximizing viral yield is critical.

• [1] Tamm I. BENZIMIDAZOLE DERIVATIVES: NEW ENHANCERS OF INFLUENZA VIRUS MULTIPLICATION. J Exp Med. 1973;138(4):858-874. View Source
• [2] Tamm I. Benzimidazole derivatives: new enhancers of influenza virus multiplication. PubMed. 1973. View Source

Distinct Positional SAR: 5-Methoxy Substitution vs. 6-Hydroxy Isomer for Tolerated Dose

Substitution at the 5-position (5-methoxy) is superior to substitution at the 6-position (6-hydroxy-1-methyl) with respect to the tolerated dose level and therefore the maximal effect obtainable, although the 6-hydroxy derivative showed the highest specific activity [1]. This demonstrates that the 5-methoxy substitution pattern provides a favorable safety/toxicity window compared to positional isomers.

Evidence Dimension	Tolerated dose level (maximum non-toxic concentration)
Target Compound Data	Higher tolerated dose than 6-hydroxy-1-methylbenzimidazole (exact concentrations not numerically specified)
Comparator Or Baseline	6-Hydroxy-1-methylbenzimidazole (positional isomer)
Quantified Difference	Superior tolerated dose level; therefore greater maximal enhancement achievable
Conditions	Chorioallantoic membrane cultures from chicken embryos

Why This Matters

For researchers selecting a compound with a wider therapeutic or experimental window, the 5-methoxy substitution pattern offers a distinct advantage over the 6-hydroxy isomer.

• [1] Tamm I. BENZIMIDAZOLE DERIVATIVES: NEW ENHANCERS OF INFLUENZA VIRUS MULTIPLICATION. J Exp Med. 1973;138(4):858-874. View Source

Lipophilicity (LogP) Differentiation vs. Unsubstituted Benzimidazole Core

The calculated LogP for 5-methoxy-1-methyl-1H-benzo[d]imidazole is 1.5819 [1]. In contrast, the unsubstituted benzimidazole core (1H-benzo[d]imidazole) has a LogP of approximately 1.32 [2]. The increase in lipophilicity due to 5-methoxy and 1-methyl substitution may influence membrane permeability and distribution behavior in biological systems, differentiating this compound from less lipophilic benzimidazole derivatives.

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	LogP = 1.5819
Comparator Or Baseline	1H-benzo[d]imidazole (unsubstituted core) LogP ≈ 1.32
Quantified Difference	+0.26 LogP units (~82% increase in partition coefficient)
Conditions	Predicted using standard computational methods (ChemAxon or similar)

Why This Matters

This physicochemical differentiation is critical for applications where membrane permeability or compound partitioning influences assay performance or formulation.

• [1] MolBase. 5-甲氧基-1-甲基苯并咪唑. CAS 10394-39-5. LogP: 1.5819. View Source
• [2] PubChem. 1H-Benzimidazole. CID 5798. LogP: 1.32. View Source

Predicted pKa and Ionization State Differentiation for Method Development

The predicted pKa of 5-methoxy-1-methyl-1H-benzo[d]imidazole is 5.61±0.10 . This value is distinct from the pKa of unsubstituted benzimidazole (~12.8 for the conjugate acid of the imidazole nitrogen) [1]. The lower pKa indicates that the compound is significantly less basic than the parent heterocycle, which has implications for extraction, chromatography (especially ion-pairing or pH-dependent reverse-phase separations), and ionization state under physiological or assay conditions.

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	pKa = 5.61±0.10 (Predicted)
Comparator Or Baseline	1H-benzo[d]imidazole pKa ≈ 12.8
Quantified Difference	~7.2 pKa units (more than 10^7-fold difference in basicity)
Conditions	Predicted values; aqueous solution

Why This Matters

This substantial difference in basicity directly affects chromatographic behavior, extraction efficiency, and ionization state in biological media, making it a key differentiator for analytical method development and formulation work.

• [1] PubChem. 1H-Benzimidazole. CID 5798. pKa: 12.8. View Source

Procurement-Grade Purity Consistency Across Multiple Suppliers

Commercial suppliers consistently offer 5-methoxy-1-methyl-1H-benzo[d]imidazole at high purity (≥98%) . This contrasts with some less common benzimidazole analogs that may be available only at lower purities or with limited batch-to-batch consistency. The availability of analytical documentation (NMR, HPLC, GC) from multiple vendors reduces the burden of in-house purification and quality verification.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (multiple vendors)
Comparator Or Baseline	Other substituted benzimidazole derivatives (purity may vary; not consistently ≥98%)
Quantified Difference	Not quantifiable as a single value; represents a market trend
Conditions	Commercial procurement channels

Why This Matters

High and consistent purity reduces experimental variability, minimizes purification steps, and ensures reproducible results in research applications.

5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS 10394-39-5) Key Application Scenarios Based on Evidence

Influenza Virus Production and Enhancement Assays

The compound is indicated for use in virology research where enhanced influenza virus yield is required, particularly in chorioallantoic membrane or similar avian cell culture systems. Its superior specific activity and maximal enhancement compared to 5-methyl-2-D-ribobenzimidazole [1] make it a preferred choice for protocols aiming to maximize viral output for vaccine development or antiviral screening.

Structure-Activity Relationship (SAR) Studies on Benzimidazole Pharmacophores

Given its distinct positional activity profile (5-methoxy vs. 6-hydroxy isomer differences in tolerated dose) [1], this compound serves as a critical reference standard in medicinal chemistry SAR campaigns exploring the impact of methoxy substitution on benzimidazole-based scaffolds. Its well-defined physicochemical properties (LogP, pKa) also support computational modeling and QSAR studies [2].

Analytical Method Development and Chromatographic System Suitability

The compound's unique pKa (5.61) and moderate lipophilicity (LogP 1.58) [1][2] differentiate it from the parent benzimidazole core, making it a useful analyte for developing and validating reverse-phase HPLC or LC-MS methods. Its availability at consistently high purity (≥98%) ensures reliable performance as a system suitability standard.

Chemical Biology Probe for Studying Substituent Effects on Bioactivity

As a well-characterized 5-methoxy-1-methyl substituted benzimidazole, this compound can be employed as a tool compound to investigate the influence of electron-donating methoxy groups on biological activity, target engagement, or cellular permeability. Comparative studies with 5-hydroxy or unsubstituted analogs [1] provide insights into the role of specific substituents.

• [1] Tamm I. BENZIMIDAZOLE DERIVATIVES: NEW ENHANCERS OF INFLUENZA VIRUS MULTIPLICATION. J Exp Med. 1973;138(4):858-874. View Source
• [2] MolBase. 5-甲氧基-1-甲基苯并咪唑. CAS 10394-39-5. LogP: 1.5819; pKa: 5.61±0.10. View Source